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Compound of Interest

Compound Name: Barium metaphosphate

Cat. No.: B080609 Get Quote

Essential Safety and Handling Guide for Barium
Metaphosphate
This guide provides immediate safety, operational, and disposal protocols for the handling of

Barium Metaphosphate in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe and compliant use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Barium metaphosphate is harmful if swallowed or inhaled.[1][2] Strict adherence to PPE

guidelines is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side-

shields (conforming to EN 166

or NIOSH approved).[1][3]

Protects against dust particles

and potential splashes.

Hand Protection
Impervious protective gloves

(e.g., Nitrile rubber).[1]

Prevents skin contact. Nitrile

rubber gloves are

recommended.

Body Protection
Long-sleeved clothing or a lab

coat.[1]

Minimizes skin exposure to

dust.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1]

Required when dusts are

generated or if ventilation is

inadequate. A P2 filter is

recommended for particulates.

Safe Handling and Storage Protocol
Engineering Controls:

Always handle Barium metaphosphate in a well-ventilated area, such as a chemical fume

hood, to minimize dust inhalation.[1][2][3]

Ensure that safety showers and eyewash stations are readily accessible.

Procedural Steps for Handling:

Preparation: Before handling, ensure all required PPE is inspected and worn correctly.[3]

Handling: Avoid the formation of dust during handling.[3][4][5] Do not eat, drink, or smoke in

the handling area.[1]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1] Remove and wash contaminated clothing before reuse.[4]

Storage: Store Barium metaphosphate in a tightly sealed container in a dry, cool, and well-

ventilated place.[1][2][3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22641~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:14:25~~Barium%20metaphosphate~~
https://www.chemicalbook.com/msds/barium-metaphosphate.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22641~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:14:25~~Barium%20metaphosphate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22641~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:14:25~~Barium%20metaphosphate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22641~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:14:25~~Barium%20metaphosphate~~
https://www.benchchem.com/product/b080609?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22641~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:14:25~~Barium%20metaphosphate~~
http://www.chemcd.com/product/msdsd3bca979e13c3c49ac3ab5323e21b184(13762-83-9).pdf
https://www.chemicalbook.com/msds/barium-metaphosphate.htm
https://www.chemicalbook.com/msds/barium-metaphosphate.htm
https://www.chemicalbook.com/msds/barium-metaphosphate.htm
https://static.cymitquimica.com/products/02/pdf/sds-022641.pdf
https://www.fishersci.com/store/msds?partNumber=AA2264136&productDescription=BARIUM+METAPHOSPHATE+90%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22641~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:14:25~~Barium%20metaphosphate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22641~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:14:25~~Barium%20metaphosphate~~
https://static.cymitquimica.com/products/02/pdf/sds-022641.pdf
https://www.benchchem.com/product/b080609?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22641~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:14:25~~Barium%20metaphosphate~~
http://www.chemcd.com/product/msdsd3bca979e13c3c49ac3ab5323e21b184(13762-83-9).pdf
https://www.chemicalbook.com/msds/barium-metaphosphate.htm
https://www.fishersci.com/store/msds?partNumber=AA2264136&productDescription=BARIUM+METAPHOSPHATE+90%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and First Aid Procedures
Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[1][3] If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to rinse under

the eyelids.[1][3] Seek immediate medical

attention.

Ingestion

Rinse the mouth thoroughly with water. Do not

induce vomiting. Drink plenty of water.[1][3]

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Disposal Plan
Barium metaphosphate waste is classified as hazardous.[1][4]

Waste Collection: Collect waste material in a suitable, labeled, and closed container.[3][4]

Disposal: Dispose of the waste at an approved waste disposal plant.[1] All disposal activities

must be in strict accordance with local, state, and federal regulations.[1][4]

Environmental Protection: Do not allow the material to be released into the environment or

enter drains.[3]

Technical Data
The following table summarizes key quantitative data for Barium metaphosphate.
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Property Value

CAS Number 13762-83-9[1][3]

Appearance White Solid[1][4]

Melting Point 1560 °C / 2840 °F[4]

UN Number 1564[1][4]

Transport Hazard Class 6.1 (Toxic substances)[1][2][4]

Packing Group III[1][4]

Occupational Exposure Limit
ACGIH TLV (for soluble Barium compounds):

0.5 mg/m³ (8-hour TWA)[2][6]

Accidental Release Workflow
In the event of a spill, the following workflow must be initiated immediately to ensure safety and

containment.
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Spill Detected

Evacuate Area & Ensure Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep or shovel into a suitable container)

Label and Seal Container for Hazardous Waste Disposal

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Barium Metaphosphate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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